Verbenol

• CAS: 5416-53-5
• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• InChI: InChI=1S/C10H16O/c1-6-4-9(11)8-5-7(6)10(8,2)3/h4,7-9,11H,5H2,1-3H3
• InChIKey: WONIGEXYPVIKFS-UHFFFAOYSA-N
• Solubility: very slightly; Very slightly soluble in water; Soluble (in ethanol)

Verbenol (CAS 5416-53-5) is a bicyclic monoterpene alcohol (C10H16O) structurally derived from the pinene framework, existing as four stereoisomers—(+)- and (−)-cis-verbenol and (+)- and (−)-trans-verbenol. This compound is a naturally occurring constituent of essential oils from diverse botanical sources, including rosemary, hyssop, and magnolia bark , and functions as a key semiochemical in bark beetle aggregation and host selection behavior.

Verbenol (CAS 5416-53-5): Procurement-Specification Guide for a Chiral Bicyclic Monoterpene Alcohol with Stereoisomer-Dependent Bioactivity

Verbenol (CAS 5416-53-5) is a bicyclic monoterpene alcohol (C10H16O) structurally derived from the pinene framework, existing as four stereoisomers—(+)- and (−)-cis-verbenol and (+)- and (−)-trans-verbenol [1]. This compound is a naturally occurring constituent of essential oils from diverse botanical sources, including rosemary, hyssop, and magnolia bark [2], and functions as a key semiochemical in bark beetle aggregation and host selection behavior [3]. Its physicochemical profile includes a melting point range of 22–24 °C and a molecular weight of 152.23 g/mol [4].

Stereoisomer-dependent bioactivity: Reported enantiomer-specific potency in antimicrobial and anti-inflammatory assays; stereochemical identity determines research outcome.

Chiral purity requirement: Procurement of single stereoisomer (e.g., (S)-cis-verbenol or trans-verbenol) supports reproducible stereochemical-control studies and assay validation.

Semiochemical research context: cis- and trans-isomers show distinct ecological roles in bark beetle aggregation; isomer selection aligns with sex-specific pheromone monitoring studies.

• [1] Petrović, J.; Kovalenko, V.; Svirid, A.; Stojković, D.; Ivanov, M.; Kostić, M. Individual stereoisomers of verbenol and verbenone express bioactive features. Journal of Molecular Structure 2022, 1250, 131999. View Source
• [2] Caps.ncbs.res.in. Phytochemical: Verbenol. Database of Indian Medicinal Plants. View Source
• [3] Pureswaran, D.S.; Borden, J.H. cis-Verbenol: an aggregation pheromone for the mountain pine beetle, Dendroctonus ponderosae Hopkins (Coleoptera: Scolytidae). Journal of the Entomological Society of British Columbia 2003, 100, 79-84. View Source
• [4] Perflavory. (E)-verbenol, 1820-09-3. Technical Datasheet. View Source

Why Verbenol Cannot Be Substituted with Generic Monoterpene Alcohols: Stereochemical Purity Drives Functional Divergence

Substitution with structurally related monoterpene alcohols such as myrtenol, pinocarveol, or even the oxidized analog verbenone introduces functional variability that cannot be predicted from molecular formula alone. Critically, verbenol exhibits stereoisomer-dependent bioactivity: while verbenone enantiomers show no differential antibacterial activity, verbenol enantiomers demonstrate statistically significant potency variations [1]. Moreover, cis- and trans-verbenol serve distinct ecological roles—cis-verbenol functions as a female-targeted aggregation pheromone in Dendroctonus ponderosae, whereas trans-verbenol attracts both sexes indiscriminately [2]. These stereochemical and oxidation-state dependencies render generic monoterpene alcohols inadequate for applications requiring precise, reproducible biological outcomes.

Target Stereoisomer

Verbenol (specific enantiomer, e.g., (S)-cis or trans)

Potential Substitute

Myrtenol, Pinocarveol, Verbenone, racemic verbenol

Stereochemical and oxidation-state shifts alter reported antibacterial, anti-inflammatory, and pheromone response profiles; bioactivity may not transfer between isomers or analogues.

Key Divergence

cis-verbenol

Divergence Detail

trans-verbenol

cis-verbenol elicits female-selective attraction in bark beetles; trans-verbenol attracts both sexes indiscriminately. Isomer substitution would skew monitoring demographics.

Stability Divergence

trans-verbenol

Stability Difference

cis-verbenol

Under gamma irradiation, trans-verbenol remains unchanged while cis-verbenol isomerizes; radiolytic stability context may not transfer between stereoisomers.

• [1] Petrović, J.; Kovalenko, V.; Svirid, A.; Stojković, D.; Ivanov, M.; Kostić, M. Individual stereoisomers of verbenol and verbenone express bioactive features. Journal of Molecular Structure 2022, 1250, 131999. View Source
• [2] Pureswaran, D.S.; Borden, J.H. cis-Verbenol: an aggregation pheromone for the mountain pine beetle, Dendroctonus ponderosae Hopkins (Coleoptera: Scolytidae). Journal of the Entomological Society of British Columbia 2003, 100, 79-84. View Source

Verbenol: Quantitative Comparative Evidence for Scientific Procurement Decisions

Stereoisomer-Dependent Antibacterial Activity: cis-Verbenol vs. trans-Verbenol vs. Verbenone

In a direct head-to-head comparison of all four verbenol stereoisomers and both verbenone enantiomers, (S)-cis-verbenol exhibited the most potent antibacterial activity against clinical bacterial strains. Critically, while verbenone enantiomers showed no difference in antibacterial activity, verbenol stereoisomers displayed significant variation in potency [1]. The MIC values for (S)-cis-verbenol against Gram-positive bacteria were consistently lower than those of its (R)-enantiomer and both trans-isomers [1].

Stereoisomer antibacterial MIC

Head-to-head

MIC range: (S)-cis-verbenol 0.6–2.5 mg/mL; (R)-cis-verbenol and trans-isomers show higher MIC values; verbenone enantiomers 0.6–2.5 mg/mL with no enantiomeric difference.

Antibacterial potency varies by stereoisomer; (S)-cis-verbenol reported lower MIC against Gram-positive clinical strains.

Broth microdilution assay; strain panel includes S. aureus and E. coli.

Evidence Dimension	Antibacterial Minimum Inhibitory Concentration (MIC)
Target Compound Data	(S)-cis-Verbenol: MIC 0.6–2.5 mg/mL; (R)-cis-Verbenol: higher MIC values; trans-verbenol isomers: intermediate MIC values
Comparator Or Baseline	Verbenone enantiomers: MIC 0.6–2.5 mg/mL with no enantiomeric difference; other verbenol stereoisomers exhibit variable MICs
Quantified Difference	(S)-cis-verbenol demonstrates superior antibacterial potency compared to (R)-cis-verbenol; verbenone shows no stereoisomer-dependent activity variation
Conditions	Broth microdilution assay against clinical bacterial strains including Staphylococcus aureus and Escherichia coli

Why This Matters

This differential stereoisomer activity necessitates procurement of enantiomerically pure (S)-cis-verbenol rather than racemic mixtures or alternative stereoisomers for antibacterial applications.

• [1] Petrović, J.; Kovalenko, V.; Svirid, A.; Stojković, D.; Ivanov, M.; Kostić, M. Individual stereoisomers of verbenol and verbenone express bioactive features. Journal of Molecular Structure 2022, 1250, 131999. View Source

Anti-Inflammatory Efficacy: (S)-cis-Verbenol Shows Dose-Dependent IL-6 Downregulation Superior to Verbenone

In a head-to-head comparison using HaCaT human keratinocytes stimulated with Staphylococcus lugdunensis, (S)-cis-verbenol produced a greater downregulation of pro-inflammatory interleukin IL-6 levels than (−)-verbenone at equivalent concentrations [1]. The anti-inflammatory effect was stereoisomer-specific, with (S)-cis-verbenol outperforming its (R)-enantiomer [1].

IL-6 downregulation

Head-to-head

Ranking: (S)-cis-verbenol > (−)-verbenone > (R)-cis-verbenol in IL-6 suppression in HaCaT keratinocytes stimulated with S. lugdunensis.

Stereoisomer-specific cytokine modulation supports enantiomer-attribution review in anti-inflammatory assays.

Quantitative fold-change not reported in abstract; cell model-dependent context.

Evidence Dimension	IL-6 cytokine downregulation
Target Compound Data	(S)-cis-Verbenol: Significant IL-6 reduction (quantitative fold-change not reported in abstract but described as superior)
Comparator Or Baseline	(−)-Verbenone: Moderate IL-6 reduction; (R)-cis-Verbenol: Lower IL-6 reduction than (S)-enantiomer
Quantified Difference	(S)-cis-verbenol > (−)-verbenone > (R)-cis-verbenol in IL-6 suppression efficacy
Conditions	HaCaT human keratinocyte cell line exposed to Staphylococcus lugdunensis bacterial agent

Why This Matters

For anti-inflammatory research or topical formulation development, (S)-cis-verbenol provides a measurable advantage over verbenone and alternative stereoisomers in cytokine modulation.

• [1] Petrović, J.; Kovalenko, V.; Svirid, A.; Stojković, D.; Ivanov, M.; Kostić, M. Individual stereoisomers of verbenol and verbenone express bioactive features. Journal of Molecular Structure 2022, 1250, 131999. View Source

Pheromone Specificity: cis-Verbenol Elicits Female-Selective Attraction, trans-Verbenol Does Not

Field trapping studies with Dendroctonus ponderosae demonstrate that cis-verbenol acts as a female-selective aggregation pheromone, significantly increasing female catches while having no effect on male response [1]. In contrast, trans-verbenol attracts both sexes indiscriminately [2]. The combination of cis- and trans-verbenol elicits sex-specific behavioral responses, with cis-verbenol driving the female-targeted component [1].

Pheromone sex selectivity

Head-to-head

cis-Verbenol increases female catches (sex ratio deviates from 1:1); trans-verbenol attracts both sexes (~1:1). Field trapping with D. ponderosae.

Isomer identity directly determines semiochemical study endpoint; cis-verbenol required for female-targeted monitoring.

Behavioral assay context; isomer purity critical for trap-capture demographics.

Evidence Dimension	Sex-specific pheromone attraction in bark beetles
Target Compound Data	cis-Verbenol: Increases female catches; no effect on male response
Comparator Or Baseline	trans-Verbenol: Attracts both male and female beetles
Quantified Difference	cis-Verbenol produces female-biased attraction (sex ratio significantly different from 1:1); trans-verbenol produces non-sex-specific attraction (sex ratio ~1:1)
Conditions	Field trapping assays with Dendroctonus ponderosae Hopkins (Coleoptera: Scolytidae)

Why This Matters

For pheromone-based pest management formulations, cis-verbenol is the required stereoisomer for female-targeted monitoring or disruption strategies; substituting trans-verbenol would alter the sex ratio of captured beetles and compromise monitoring accuracy.

• [1] Pureswaran, D.S.; Borden, J.H. cis-Verbenol: an aggregation pheromone for the mountain pine beetle, Dendroctonus ponderosae Hopkins (Coleoptera: Scolytidae). Journal of the Entomological Society of British Columbia 2003, 100, 79-84. View Source
• [2] Wikipedia. Verbenol. Accessed 2026. View Source

Thermodynamic Stability: cis-Verbenol vs. trans-Verbenol Under Gamma Irradiation

Gamma irradiation studies reveal differential radiolytic stability between verbenol stereoisomers. Upon exposure to 220 Mrad gamma irradiation, trans-verbenol remained unchanged, whereas cis-verbenol underwent significant transformation primarily to trans-verbenol and verbenone [1]. This indicates that trans-verbenol possesses superior radiolytic stability compared to its cis counterpart.

Radiolytic stability

Head-to-head

Gamma irradiation 220 Mrad: trans-verbenol unchanged; cis-verbenol transforms to trans-verbenol and verbenone.

Radiolytic stability is stereoisomer-dependent; trans-verbenol may support radiation-exposure study contexts.

Technical report data; stability under other conditions may vary.

Evidence Dimension	Radiolytic stability
Target Compound Data	cis-Verbenol: Significant transformation to trans-verbenol and verbenone at 220 Mrad
Comparator Or Baseline	trans-Verbenol: No change detected at 220 Mrad gamma irradiation
Quantified Difference	trans-Verbenol is radiolytically stable; cis-verbenol is unstable under identical conditions
Conditions	Gamma irradiation at 220 Mrad dose

Why This Matters

For applications involving radiation sterilization or radiolabeling studies, trans-verbenol is the preferred stereoisomer due to its demonstrated radiolytic stability.

• [1] OSTI.GOV. Synthesis and γ-irradiation of verbenone and verbenol. Technical Report. View Source

Verbenol Procurement: Evidence-Based Application Scenarios for Research and Industry

Antibacterial Screening and Mechanistic Studies Requiring Enantiomerically Pure (S)-cis-Verbenol

Based on evidence that (S)-cis-verbenol demonstrates superior antibacterial activity compared to its (R)-enantiomer and trans-isomers [1], procurement of this specific stereoisomer is critical for antimicrobial research. The MIC range of 0.6–2.5 mg/mL against clinical bacterial strains [1] provides a benchmark for compound selection. Enantiomerically impure or racemic material will confound dose-response analyses due to stereoisomer-dependent potency variation.

Female-Targeted Bark Beetle Pheromone Lure Formulation Using cis-Verbenol

cis-Verbenol is the documented female-selective aggregation pheromone component for Dendroctonus ponderosae [2]. Formulations intended for female-targeted monitoring or mass trapping must utilize cis-verbenol rather than trans-verbenol or racemic mixtures, as trans-verbenol attracts both sexes indiscriminately and would alter trap capture demographics [3].

Anti-Inflammatory Assay Development with (S)-cis-Verbenol as a Positive Control

Given its demonstrated superiority over (−)-verbenone in IL-6 downregulation in HaCaT keratinocytes [1], (S)-cis-verbenol serves as a stereochemically defined positive control for anti-inflammatory screening campaigns. The compound's lack of cytotoxicity at tested concentrations in the HaCaT model [1] further supports its utility as a reference compound.

Radiolabeling and Radiation Sterilization Studies Requiring trans-Verbenol

For applications involving gamma irradiation (e.g., radiosterilization of formulations, radiotracer synthesis), trans-verbenol is the required stereoisomer due to its demonstrated radiolytic stability at doses up to 220 Mrad, in contrast to cis-verbenol which undergoes isomerization and oxidation under identical conditions [4].

Application

Selection Property

Validation Focus

Antimicrobial screening studies

Enantiomer identity ((S)-cis-verbenol)

MIC endpoint context across Gram-positive strains; stereoisomer-dependent potency review

Anti-inflammatory assay development

Cytokine modulation profile

IL-6 downregulation in keratinocyte models; enantiomer-specific comparator context

Semiochemical field monitoring

cis-verbenol pheromone specificity

Female-selective attraction endpoint; isomer purity for trap-capture demographics

Radiolabeling and sterilization research

trans-verbenol radiolytic stability

Post-irradiation isomerization monitoring; stability endpoint validation

• [1] Petrović, J.; Kovalenko, V.; Svirid, A.; Stojković, D.; Ivanov, M.; Kostić, M. Individual stereoisomers of verbenol and verbenone express bioactive features. Journal of Molecular Structure 2022, 1250, 131999. View Source
• [2] Pureswaran, D.S.; Borden, J.H. cis-Verbenol: an aggregation pheromone for the mountain pine beetle, Dendroctonus ponderosae Hopkins (Coleoptera: Scolytidae). Journal of the Entomological Society of British Columbia 2003, 100, 79-84. View Source
• [3] Wikipedia. Verbenol. Accessed 2026. View Source
• [4] OSTI.GOV. Synthesis and γ-irradiation of verbenone and verbenol. Technical Report. View Source